Cas no 2228507-68-2 (tert-butyl N-1-(2,6-dichloropyridin-4-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2,6-dichloropyridin-4-yl)-2-oxoethylcarbamate
• CAS No: 2228507-68-2
• MF: C₁₂H₁₄Cl₂N₂O₃
• MW: 305.157161235809
• CID: 6269235
• PubChem ID: 165716634
• Update Time: 2025-06-13

tert-butyl N-1-(2,6-dichloropyridin-4-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,6-dichloropyridin-4-yl)-2-oxoethylcarbamate
• EN300-1888247
• 2228507-68-2
• tert-butyl N-[1-(2,6-dichloropyridin-4-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C12H14Cl2N2O3/c1-12(2,3)19-11(18)15-8(6-17)7-4-9(13)16-10(14)5-7/h4-6,8H,1-3H3,(H,15,18)
• InChI Key： QIGITRUIQCURMG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 304.0381477g/mol
• Monoisotopic Mass: 304.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-1-(2,6-dichloropyridin-4-yl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-1-(2,6-dichloropyridin-4-yl)-2-oxoethylcarbamate (CAS No. 2228507-68-2)

The compound tert-butyl N-1-(2,6-dichloropyridin-4-yl)-2-oxoethylcarbamate (CAS No. 2228507-68-2) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 2,6-dichloropyridine core and a tert-butyl carbamate group, makes it a valuable building block for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel drug candidates and crop protection agents.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(2,6-dichloropyridin-4-yl)-2-oxoethylcarbamate has surged, driven by advancements in precision medicine and sustainable agriculture. The compound’s CAS No. 2228507-68-2 is often queried in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its 2-oxoethylcarbamate moiety is particularly noteworthy for enabling selective modifications, a feature highly sought after in targeted drug design.

From a synthetic chemistry perspective, tert-butyl N-1-(2,6-dichloropyridin-4-yl)-2-oxoethylcarbamate exemplifies the growing trend toward modular synthesis. Its dichloropyridine scaffold is a hotspot for cross-coupling reactions, a topic frequently explored in organic chemistry forums and patent literature. The compound’s stability under diverse reaction conditions makes it a preferred choice for multi-step syntheses, aligning with the industry’s shift toward efficient process optimization.

Environmental and regulatory considerations also play a role in the compound’s prominence. Unlike many halogenated analogs, tert-butyl N-1-(2,6-dichloropyridin-4-yl)-2-oxoethylcarbamate is designed to minimize ecological impact, addressing concerns about persistent organic pollutants (POPs). This aligns with global initiatives such as the Green Chemistry Principles, a frequently searched topic among R&D professionals.

Analytical characterization of CAS No. 2228507-68-2 typically involves HPLC-MS and NMR spectroscopy, techniques central to quality control in fine chemical production. The compound’s chromatographic purity and structural integrity are critical for ensuring reproducibility in downstream applications, a concern highlighted in recent pharmaceutical guidelines.

Looking ahead, tert-butyl N-1-(2,6-dichloropyridin-4-yl)-2-oxoethylcarbamate is poised to remain a key player in innovative chemistry. Its versatility in heterocyclic functionalization and compatibility with catalytic systems underscore its potential in emerging fields like bioconjugation and materials science. As search trends indicate, queries combining its CAS number with terms like “scalable synthesis” or “derivatization” continue to rise, reflecting its expanding utility.